Cas no 901585-85-1 (N-{[1-(1-methylethyl)pyrrolidin-2-yl]methyl}butan-1-amine)

N-{[1-(1-methylethyl)pyrrolidin-2-yl]methyl}butan-1-amine structure
901585-85-1 structure
Product Name:N-{[1-(1-methylethyl)pyrrolidin-2-yl]methyl}butan-1-amine
CAS No:901585-85-1
MF:C12H26N2
MW:198.348243236542
CID:1948877
PubChem ID:17999007
Update Time:2025-04-21

N-{[1-(1-methylethyl)pyrrolidin-2-yl]methyl}butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • BUTYL[(1-ISOPROPYLPYRROLIDIN-2-YL)METHYL]AMINE
    • N-{[1-(1-methylethyl)pyrrolidin-2-yl]methyl}butan-1-amine
    • LogP
    • N-[(1-propan-2-ylpyrrolidin-2-yl)methyl]butan-1-amine
    • AKOS006289849
    • DTXSID70592169
    • 901585-85-1
    • N-{[1-(Propan-2-yl)pyrrolidin-2-yl]methyl}butan-1-amine
    • Inchi: 1S/C12H26N2/c1-4-5-8-13-10-12-7-6-9-14(12)11(2)3/h11-13H,4-10H2,1-3H3
    • InChI Key: VEWMNYXUKIDWSO-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)CCCC1CNCCCC

Computed Properties

  • Exact Mass: 198.21
  • Monoisotopic Mass: 198.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 0.87
  • Boiling Point: 242.1°C at 760 mmHg
  • Flash Point: 62.6°C
  • Refractive Index: 1.462
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